4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride

• IUPAC Name: 4-(3-morpholin-4-ylpropoxy)benzonitrile;hydrochloride
• InChI: InChI=1S/C14H18N2O2.ClH/c15-12-13-2-4-14(5-3-13)18-9-1-6-16-7-10-17-11-8-16;/h2-5H,1,6-11H2;1H
• InChI Key: PAZMSYUKBFUASD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCOC2=CC=C(C=C2)C#N.Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride, also known as MPB, is a chemical compound that has been widely used in scientific research. It is a selective antagonist of the serotonin 5-HT3 receptor and has been shown to have various biochemical and physiological effects.

Mechanism of Action

4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride acts as a competitive antagonist of the 5-HT3 receptor, which is a ligand-gated ion channel that is widely distributed in the central and peripheral nervous systems. The 5-HT3 receptor is involved in the regulation of neurotransmitter release, and its blockade by this compound results in the inhibition of neurotransmitter release. This leads to various physiological effects, including the reduction of nausea and vomiting, the modulation of pain perception, and the regulation of gut motility.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the frequency and severity of chemotherapy-induced nausea and vomiting. This compound has also been shown to reduce pain perception in animal models of neuropathic pain. Additionally, this compound has been shown to modulate gut motility and sensitivity, which may have implications for the treatment of gastrointestinal disorders.

Advantages and Limitations for Lab Experiments

4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride has several advantages for use in lab experiments. It is a selective antagonist of the 5-HT3 receptor, which allows for the specific study of the role of this receptor in various physiological processes. This compound is also stable and can be easily synthesized in large quantities. However, there are also limitations to the use of this compound in lab experiments. Its effects may be confounded by the presence of other receptors, and its use may be limited by its solubility and bioavailability.

Future Directions

There are several future directions for the study of 4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride. One direction is the investigation of its potential therapeutic applications in the treatment of various neurological and gastrointestinal disorders. Another direction is the study of its effects on other receptors and neurotransmitter systems, which may provide insight into its mechanism of action. Additionally, the development of more selective and potent antagonists of the 5-HT3 receptor may provide new tools for the study of this receptor.

Scientific Research Applications

4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride has been widely used in scientific research as a selective antagonist of the serotonin 5-HT3 receptor. It has been shown to have various applications in the field of neuroscience, including the study of the role of the 5-HT3 receptor in learning and memory, anxiety, depression, and addiction. This compound has also been used in the study of gastrointestinal disorders, as the 5-HT3 receptor is involved in the regulation of gut motility and sensitivity.